![molecular formula C12H9N3O2S B8640759 3-(1H-pyrrolo[2,3-b]pyridin-4-ylamino)thiophene-2-carboxylic acid](/img/structure/B8640759.png)
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REACTION_CXSMILES
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[NH:1]1[C:5]2=[N:6][CH:7]=[CH:8][C:9]([NH:10][C:11]3C=CS[C:12]=3[C:16]([OH:18])=[O:17])=[C:4]2[CH:3]=[CH:2]1.N[C:20]1[S:21]C=C[C:24]=1C(OC)=O>>[NH:1]1[C:5]2=[N:6][CH:7]=[CH:8][C:9]([NH:10][C:11]3[S:21][CH:20]=[CH:24][C:12]=3[C:16]([OH:18])=[O:17])=[C:4]2[CH:3]=[CH:2]1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1C=CC=2C1=NC=CC2NC2=C(SC=C2)C(=O)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC=1SC=CC1C(=O)OC
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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Type
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Smiles
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N1C=CC=2C1=NC=CC2NC=2SC=CC2C(=O)O
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
